Cas no 1691044-51-5 (2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine
• CAS No: 1691044-51-5
• MF: C₇H₉F₂NS
• MW: 177.214867353439
• CID: 5972462
• PubChem ID: 103947019
• Update Time: 2025-10-31

2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine
• 1691044-51-5
• EN300-1932909

• Inchi： 1S/C7H9F2NS/c1-4-2-3-11-6(4)5(10)7(8)9/h2-3,5,7H,10H2,1H3
• InChI Key： XBXZIBAXWBIWNK-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C(F)F)N

Computed Properties

• Exact Mass: 177.04237679g/mol
• Monoisotopic Mass: 177.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine (CAS No. 1691044-51-5)

2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine, with the CAS number 1691044-51-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated amines and thiophenes, which are known for their diverse applications in pharmaceutical research and development.

The molecular structure of 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine consists of a thiophene ring substituted with a methyl group at the 3-position, and a difluoromethylated ethylamine moiety. The presence of fluorine atoms in the molecule imparts unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have explored the potential of 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine in various therapeutic areas. One notable application is in the development of novel anticonvulsant agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anticonvulsant activity, making them promising candidates for treating epilepsy and other seizure disorders.

In addition to its anticonvulsant properties, 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine has been investigated for its potential as an antidepressant. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound can modulate serotonin and norepinephrine reuptake, which are key mechanisms involved in the pathophysiology of depression. These findings suggest that 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine could be further developed into a new class of antidepressants with improved efficacy and reduced side effects.

The pharmacokinetic profile of 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine has also been studied extensively. Data from preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These attributes make it suitable for once-daily dosing regimens, enhancing patient compliance.

In terms of safety and toxicity, preliminary studies have shown that 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine is well-tolerated at therapeutic doses. However, further investigations are necessary to fully assess its long-term safety profile and potential adverse effects. Ongoing clinical trials are aimed at evaluating the compound's safety and efficacy in human subjects.

The synthesis of 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine involves several steps, including the preparation of the thiophene derivative and subsequent functionalization to introduce the difluoromethylated ethylamine moiety. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical manufacturing settings.

In conclusion, 2,2-difluoro-1-(3-methylthiophen-2-yl)ethan-1-amine (CAS No. 1691044-51-5) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment options for neurological disorders and mood disorders.